1-[1-(1-cyclohexyl-1H-tetraazol-5-yl)-2-methylpropyl]piperidine

• Molecular Formula: C16H29N5
• Molecular Weight: 291.44 g/mol
• IUPAC Name: 1-[1-(1-cyclohexyltetrazol-5-yl)-2-methylpropyl]piperidine
• InChI: InChI=1S/C16H29N5/c1-13(2)15(20-11-7-4-8-12-20)16-17-18-19-21(16)14-9-5-3-6-10-14/h13-15H,3-12H2,1-2H3
• InChI Key: IMCKNUZCFYMXJD-UHFFFAOYSA-N
• SMILES: CC(C)C(C1=NN=NN1C2CCCCC2)N3CCCCC3

Description

1-[1-(1-cyclohexyl-1H-tetraazol-5-yl)-2-methylpropyl]piperidine is a chemical compound that has been widely studied for its potential use in scientific research. It is a piperidine-based compound that has been shown to have a range of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields. In

Scientific Research Applications

1-[1-(1-cyclohexyl-1H-tetraazol-5-yl)-2-methylpropyl]piperidine has been used in a variety of scientific research applications. It has been shown to have potential as a therapeutic agent for the treatment of a range of conditions, including Alzheimer's disease, Parkinson's disease, and depression. It has also been used in studies investigating the role of the endocannabinoid system in the brain, and in the development of new drugs for the treatment of addiction.

Mechanism of Action

The mechanism of action of 1-[1-(1-cyclohexyl-1H-tetraazol-5-yl)-2-methylpropyl]piperidine is not yet fully understood. However, it is believed to act as a modulator of the endocannabinoid system in the brain, which plays a key role in regulating a range of physiological processes, including mood, appetite, and pain sensation.
Biochemical and Physiological Effects:
1-[1-(1-cyclohexyl-1H-tetraazol-5-yl)-2-methylpropyl]piperidine has been shown to have a range of biochemical and physiological effects. It has been shown to increase levels of the endocannabinoid anandamide in the brain, which is believed to be responsible for its potential therapeutic effects. It has also been shown to have anti-inflammatory and neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[1-(1-cyclohexyl-1H-tetraazol-5-yl)-2-methylpropyl]piperidine in lab experiments is its potential as a therapeutic agent. It has also been shown to be relatively easy to synthesize, making it accessible to a wide range of researchers. However, one limitation of using this compound is that its mechanism of action is not yet fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 1-[1-(1-cyclohexyl-1H-tetraazol-5-yl)-2-methylpropyl]piperidine. One area of interest is the development of new drugs based on this compound for the treatment of neurodegenerative diseases. Another potential direction is the investigation of its role in the regulation of the endocannabinoid system in the brain, and its potential as a therapeutic target for the treatment of addiction. Additionally, further research is needed to fully understand the mechanism of action of this compound, which may lead to the development of more effective therapeutic agents.

Synthesis Methods

The synthesis method for 1-[1-(1-cyclohexyl-1H-tetraazol-5-yl)-2-methylpropyl]piperidine involves several steps. The first step is the synthesis of 1-(1-cyclohexyl-1H-tetraazol-5-yl)-2-methylpropan-2-ol, which is then converted to the corresponding tosylate. The tosylate is then reacted with piperidine to yield the final product.